Cas no 1339127-64-8 ((5-{(pyridin-3-yl)aminomethyl}furan-2-yl)methanol)

• Product Name: (5-{(pyridin-3-yl)aminomethyl}furan-2-yl)methanol
• CAS No: 1339127-64-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5188408
• PubChem ID: 64580320
• Update Time: 2025-05-22

(5-{(pyridin-3-yl)aminomethyl}furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-{[(pyridin-3-yl)amino]methyl}furan-2-yl)methanol
• (5-((Pyridin-3-ylamino)methyl)furan-2-yl)methanol
• 2-Furanmethanol, 5-[(3-pyridinylamino)methyl]-
• (5-{(pyridin-3-yl)aminomethyl}furan-2-yl)methanol

• Inchi： 1S/C11H12N2O2/c14-8-11-4-3-10(15-11)7-13-9-2-1-5-12-6-9/h1-6,13-14H,7-8H2
• InChI Key： KEPQWHJMHNZVAW-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1CNC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 0.6
• Topological Polar Surface Area: 58.3

Additional information on (5-{(pyridin-3-yl)aminomethyl}furan-2-yl)methanol

Compound CAS No. 1339127-64-8: (5-{(pyridin-3-yl)aminomethyl}furan-2-yl)methanol

The compound (5-{(pyridin-3-yl)aminomethyl}furan-2-yl)methanol, identified by the CAS number 1339127-64-8, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring, a furan moiety, and an alcohol group. The integration of these functional groups provides the molecule with versatile chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The presence of the pyridine ring introduces aromaticity and potential hydrogen bonding capabilities, while the furan moiety contributes to electronic conjugation and reactivity. These features make the compound a promising candidate for drug design, particularly in targeting specific biological pathways. For instance, researchers have explored its potential as a kinase inhibitor, which could be instrumental in treating various diseases, including cancer.

The synthesis of (5-{(pyridin-3-yl)aminomethyl}furan-2-yl)methanol involves a multi-step process that requires precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate precursor, followed by selective oxidation to introduce the alcohol group. The optimization of these steps has been a focus of recent research, with advancements in catalytic systems and green chemistry practices significantly improving yield and efficiency.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. This property opens up possibilities for its use in catalysis, sensing technologies, and even energy storage solutions. Recent breakthroughs in this area have demonstrated its effectiveness as a chelating agent in homogeneous catalysis, further underscoring its versatility.

The environmental impact of (5-{(pyridin-3-yl)aminomethyl}furan-2-yl)methanol has also been a topic of interest. Researchers have examined its biodegradability and toxicity profiles under various conditions. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms, which is a positive indicator for its safe use in industrial applications. However, further studies are required to fully understand its environmental fate and potential risks.

From an analytical standpoint, the characterization of this compound has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided critical insights into its molecular structure and reactivity patterns. Moreover, computational modeling has played a pivotal role in predicting its physicochemical properties and interaction profiles with biological systems.

In conclusion, (5-{(pyridin-3-yl)aminomethyl}furan-2-yl)methanol (CAS No. 1339127-64-) represents a fascinating example of how complex organic molecules can bridge multiple disciplines within chemistry. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations across diverse scientific domains.